Cas no 944805-56-5 (tert-butyl N-(5-bromo-4-cyclopropyl-1,3-thiazol-2-yl)carbamate)

tert-butyl N-(5-bromo-4-cyclopropyl-1,3-thiazol-2-yl)carbamate structure
944805-56-5 structure
Product Name:tert-butyl N-(5-bromo-4-cyclopropyl-1,3-thiazol-2-yl)carbamate
CAS No:944805-56-5
MF:C11H15BrN2O2S
MW:319.218000650406
MDL:MFCD13195441
CID:870966
PubChem ID:45117858
Update Time:2025-04-19

tert-butyl N-(5-bromo-4-cyclopropyl-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (5-bromo-4-cyclopropylthiazol-2-yl)carbamate
    • Carbamic acid, N-(5-bromo-4-cyclopropyl-2-thiazolyl)-, 1,1-dimethylethyl ester
    • tert-butyl 5-bromo-4-cyclopropylthiazol-2-ylcarbamate
    • tert-butyl N-(5-bromo-4-cyclopropyl-1,3-thiazol-2-yl)carbamate
    • SCHEMBL4300347
    • tert-Butyl (5-bromo-4-cyclopropyl-1,3-thiazol-2-yl)carbamate
    • 944805-56-5
    • DTXSID30668697
    • A1-24212
    • TERT-BUTYL(5-BROMO-4-CYCLOPROPYLTHIAZOL-2-YL)CARBAMATE
    • UKNSSFITHPKALI-UHFFFAOYSA-N
    • FT-0727033
    • EN300-23996644
    • MDL: MFCD13195441
    • Inchi: 1S/C11H15BrN2O2S/c1-11(2,3)16-10(15)14-9-13-7(6-4-5-6)8(12)17-9/h6H,4-5H2,1-3H3,(H,13,14,15)
    • InChI Key: UKNSSFITHPKALI-UHFFFAOYSA-N
    • SMILES: BrC1=C(C2CC2)N=C(NC(=O)OC(C)(C)C)S1

Computed Properties

  • Exact Mass: 318.00376g/mol
  • Monoisotopic Mass: 318.00376g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 79.5Ų

tert-butyl N-(5-bromo-4-cyclopropyl-1,3-thiazol-2-yl)carbamate Pricemore >>

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